Cas no 46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one)
46001-09-6 structure
Product Name:6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
CAS No:46001-09-6
MF:C8H11N3O
MW:165.192441225052
CID:324627
PubChem ID:135741817
Update Time:2025-04-19
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
- 1,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- 4H-Pyrimido[4,5-d]azepin-4-one, 3,5,6,7,8,9-hexahydro-
- 3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one(SALTDATA: 2HCl)
- 3,5,6,7,8,9-hexahydro-pyrimido[4,5-d]azepin-4-one
- 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
- AK-37726
- Ambcb4038407
- ANW-57810
- CTK8B7604
- KB-179360
- SureCN4198092
- 3,5,6,7,8,9-hexahydro-4h-pyrimido[4,5-d]azepin-4-one
- SCHEMBL4198092
- 46001-09-6
- FT-0732309
- EN300-4254252
- 3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
- 1,5,6,7,8,9-Hexahydro-4H-pyrimido[4,5-d]azepin-4-one
- AKOS006343578
- DTXSID30676979
- 3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- A7200
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one HCl
- IQNFPZIIHKFPMG-UHFFFAOYSA-N
- 6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
-
- MDL： MFCD12755767
- Inchi： 1S/C8H11N3O/c12-8-6-1-3-9-4-2-7(6)10-5-11-8/h5,9H,1-4H2,(H,10,11,12)
- InChI Key： IQNFPZIIHKFPMG-UHFFFAOYSA-N
- SMILES： O=C1C2=C(CCNCC2)N=CN1
Computed Properties
- Exact Mass: 165.09000
- Monoisotopic Mass: 165.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.5A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.42
- Refractive Index: 1.692
- PSA: 57.78000
- LogP: -0.21310
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T222920-10mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 10mg |
$ 180.00 | 2022-06-03 | ||
| TRC | T222920-25mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 25mg |
$ 365.00 | 2022-06-03 | ||
| TRC | T222920-50mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 50mg |
$ 580.00 | 2022-06-03 | ||
| Alichem | A089004892-1g |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 95% | 1g |
$615.44 | 2023-09-01 | |
| Enamine | EN300-4254252-0.05g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.05g |
$335.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.1g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.1g |
$351.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.25g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.25g |
$367.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.5g |
$383.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-1.0g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 1g |
$399.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-2.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 2.5g |
$740.0 | 2023-05-24 |
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one) Related Products
- 5661-01-8(5H,6H,7H-cyclopenta[d]pyrimidin-4-ol)
- 21741-39-9(4(3H)-Pyrimidinone,6-cyclopropyl-5-methyl-)
- 103980-63-8(5-ethyl-6-methylpyrimidin-4-ol)
- 124703-79-3(6-ethyl-5-methylpyrimidin-4-ol)
- 103980-67-2(4(3H)-Pyrimidinone,6-methyl-5-pentyl-)
- 103980-65-0(4(3H)-Pyrimidinone,5-hexyl-6-methyl-)
- 103980-61-6(4(3H)-Pyrimidinone,5-dodecyl-6-methyl-)
- 103980-68-3(6-Methyl-5-propyl-4(1H)-pyrimidinone)
- 103980-66-1(4(3H)-Pyrimidinone,6-methyl-5-octyl-)
- 19178-19-9(5,6,7,8-Tetrahydroquinazolin-4-ol)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
